Cas no 670272-47-6 (1-(furan-2-carbonyl)-4-3-(trifluoromethyl)benzenesulfonylpiperazine)

• Product Name: 1-(furan-2-carbonyl)-4-3-(trifluoromethyl)benzenesulfonylpiperazine
• CAS No: 670272-47-6
• MF: C₁₆H₁₅F₃N₂O₄S
• MW: 388.361513376236
• CID: 5821118
• PubChem ID: 1281355
• Update Time: 2025-10-30

1-(furan-2-carbonyl)-4-3-(trifluoromethyl)benzenesulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• furan-2-yl-[4-[3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]methanone
• AKOS000812188
• Z29526351
• SR-01000261125
• SR-01000261125-1
• 1-(2-furoyl)-4-{[3-(trifluoromethyl)phenyl]sulfonyl}piperazine
• MLS000088192
• 1-(FURAN-2-CARBONYL)-4-[3-(TRIFLUOROMETHYL)BENZENESULFONYL]PIPERAZINE
• furan-2-yl(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methanone
• HMS2427H06
• F1441-0554
• 670272-47-6
• CHEMBL1444947
• SMR000072430
• 1-(furan-2-carbonyl)-4-3-(trifluoromethyl)benzenesulfonylpiperazine

• Inchi： 1S/C16H15F3N2O4S/c17-16(18,19)12-3-1-4-13(11-12)26(23,24)21-8-6-20(7-9-21)15(22)14-5-2-10-25-14/h1-5,10-11H,6-9H2
• InChI Key： YNWZLOKZBJTEJA-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(N1CCN(S(C2=CC=CC(C(F)(F)F)=C2)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 388.07
• Monoisotopic Mass: 388.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(furan-2-carbonyl)-4-3-(trifluoromethyl)benzenesulfonylpiperazine

Comprehensive Overview of 1-(Furan-2-carbonyl)-4-(3-(trifluoromethyl)benzenesulfonyl)piperazine (CAS No. 670272-47-6)

The compound 1-(Furan-2-carbonyl)-4-(3-(trifluoromethyl)benzenesulfonyl)piperazine (CAS No. 670272-47-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a furan-2-carbonyl moiety with a 3-(trifluoromethyl)benzenesulfonyl group attached to a piperazine ring, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule therapeutics and targeted drug delivery systems.

One of the key features of this compound is its trifluoromethyl group, which is known to enhance the metabolic stability and bioavailability of pharmaceutical agents. This aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly explored for their improved pharmacokinetic properties. The furan ring further contributes to its reactivity, enabling diverse synthetic modifications. Such characteristics make CAS No. 670272-47-6 a valuable candidate for studies on enzyme inhibition, receptor modulation, and other biochemical interactions.

In recent years, the scientific community has shown heightened interest in sulfonylpiperazine derivatives, driven by their role in designing central nervous system (CNS) drugs and anti-inflammatory agents. The benzenesulfonyl component in this compound is particularly noteworthy, as it is often associated with high-affinity binding to biological targets. This has led to investigations into its potential use for neurodegenerative diseases and chronic pain management, topics frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, 1-(Furan-2-carbonyl)-4-(3-(trifluoromethyl)benzenesulfonyl)piperazine offers opportunities for structure-activity relationship (SAR) studies. Its modular design allows for the introduction of various substituents, enabling researchers to fine-tune its properties for specific applications. This adaptability is crucial in the context of personalized medicine, a hot topic in modern healthcare. Additionally, the compound’s piperazine scaffold is a common motif in FDA-approved drugs, further underscoring its relevance.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly methods to produce CAS No. 670272-47-6 and its analogs. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a subject frequently queried in AI-driven research tools and scientific forums.

In summary, 1-(Furan-2-carbonyl)-4-(3-(trifluoromethyl)benzenesulfonyl)piperazine represents a compelling area of study at the intersection of medicinal chemistry, drug design, and materials science. Its structural complexity and functional diversity make it a promising candidate for addressing unmet medical needs and advancing innovative therapeutic strategies. As research continues, this compound is likely to remain a focal point for both academic and industrial investigations.